Cas no 694-59-7 (pyridin-1-ium-1-olate)

• Product Name: pyridin-1-ium-1-olate
• CAS No: 694-59-7
• MF: C₅H₅NO
• MW: 95.0993010997772
• MDL: MFCD00006194
• CID: 39569
• PubChem ID: 12753
• Update Time: 2025-05-21

pyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• Pyridine-N-oxide
• Pyridine N-oxide
• Pyridine 1-oxide
• 1-oxidePyridine
• 3-PICOLIN-N-OXIDE
• Pyridine oxide
• Pyridine-N-Oxidee
• Pyridin-N-oxid
• pyridinyl-N-oxide
• Pyridne-N-Oxide
• Pyridine, 1-oxide
• Pyridine-1-oxide
• 1-oxidopyridin-1-ium
• PY N-oxide
• pyridin-1-ium-1-olate
• 91F12JJJ4H
• pyridine-oxide
• pyridin-1-oxid
• PubChem2586
• 1-oxido-pyridin-1-ium
• 1-oxidanidylpyridin-1-ium
• KSC354E0D
• ILVXOBC
• CHEBI:29136
• SY112170
• ILVXOBCQQYKLDS-UHFFFAOYSA-N
• doi:10.14272/ILVXOBCQQYKLDS-UHFFFAOYSA-N.1
• EINECS 211-774-6
• BCP10416
• CS-W001230
• FT-0632826
• BP-30184
• UNII-91F12JJJ4H
• NSC18250
• PYRIDINE 1-OXIDE [MI]
• EN300-1696783
• DTXSID3061007
• A836503
• CHEMBL3278446
• Pyridine N-oxide, 95%
• AI3-60066
• AC-907/25014058
• MFCD00006194
• Q287787
• NSC 18250
• STR00435
• AKOS015833456
• F20317
• F0001-1803
• SB52274
• 694-59-7
• pyridineoxide
• P0557
• NSC-18250
• J-524098
• FT-0674188
• 10.14272/ILVXOBCQQYKLDS-UHFFFAOYSA-N.1
• NS00021334
• DTXCID9046499
• STL283924
• Pyridine, 1oxide
• Pyridine Noxide
• PyridineNoxide
• DB-000347

• MDL： MFCD00006194
• Inchi： 1S/C5H5NO/c7-6-4-2-1-3-5-6/h1-5H
• InChI Key： ILVXOBCQQYKLDS-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=CC=1
• BRN： 105257

Computed Properties

• Exact Mass: 95.03710
• Monoisotopic Mass: 95.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 25.5

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.1418 (rough estimate)
• Melting Point: 62.0 to 67.0 deg-C
• Boiling Point: 270 °C(lit.)
• Flash Point: Fahrenheit: 289.4 ° f < br / > Celsius: 143 ° C < br / >
• Refractive Index: 1.5939 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 25.46000
• LogP: 1.11510
• Solubility: Soluble in water.
• Merck: 7972
• Sensitiveness: Hygroscopic
• pka: 0.79(at 24℃)
• FEMA: 3716

pyridin-1-ium-1-olate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： H315,H319,H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S24/25-S37/39
• FLUKA BRAND F CODES：21
• RTECS：UT6410000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：2-8ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on pyridin-1-ium-1-olate

Pyridin-1-ium-1-olate (CAS No. 694-59-7): A Comprehensive Overview

Pyridin-1-ium-1-olate (CAS No. 694-59-7) is a significant compound in the field of organic chemistry and medicinal chemistry. This compound, also known as pyridinium hydroxide or pyridinium hydroxide internal salt, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The unique properties and versatile applications of pyridin-1-ium-1-olate have made it a subject of extensive research in various scientific disciplines, including pharmaceuticals, materials science, and analytical chemistry.

The molecular structure of pyridin-1-ium-1-olate consists of a pyridine ring with a positively charged nitrogen atom and a negatively charged hydroxide group, forming an internal salt. This internal salt structure imparts unique chemical and physical properties to the compound, making it an interesting candidate for various applications. The compound is typically found as a white crystalline solid and is soluble in water and polar organic solvents.

In the realm of medicinal chemistry, pyridin-1-ium-1-olate has been explored for its potential therapeutic applications. Recent studies have highlighted its role in modulating biological processes and its potential as a lead compound for drug development. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of pyridin-1-ium-1-olate exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that the compound could be further developed into novel therapeutic agents for treating various diseases.

Beyond its medicinal applications, pyridin-1-ium-1-olate has also found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metalorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from pyridin-1-ium-1-olate exhibit high surface areas and excellent stability, making them promising candidates for industrial applications.

In analytical chemistry, pyridin-1-ium-1-olate has been utilized as a reagent for the determination of various analytes. Its unique spectroscopic properties make it an effective tool for quantitative analysis. For example, researchers have developed methods using pyridin-1-ium-1-olate-based sensors for the detection of heavy metals and organic pollutants in environmental samples. These methods offer high sensitivity and selectivity, making them valuable for environmental monitoring and quality control.

The synthesis of pyridin-1-ium-1-olate can be achieved through several routes, including the reaction of pyridine with an alkylating agent followed by hydrolysis or the direct reaction of pyridine with an acid anhydride. The choice of synthetic method depends on the desired purity and yield of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

The safety profile of pyridin-1-ium-1-olate is an important consideration in its handling and application. While it is generally considered safe when used under controlled conditions, proper precautions should be taken to avoid exposure to skin or eyes and inhalation of dust or fumes. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, pyridin-1-ium-1-olate (CAS No. 694-59-7) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure and properties make it a valuable tool for research and development in medicinal chemistry, materials science, and analytical chemistry. Ongoing studies continue to uncover new applications and optimize existing ones, further solidifying its importance in modern science.